Cas no 110845-57-3 (1-Naphthalenesulfonicacid, 7-amino-3-[[2-(sulfooxy)ethyl]sulfonyl]-)

• Product Name: 1-Naphthalenesulfonicacid, 7-amino-3-[[2-(sulfooxy)ethyl]sulfonyl]-
• CAS No: 110845-57-3
• MF: C₁₂H₁₃NO₉S₃
• MW: 411.427920103073
• CID: 173006
• PubChem ID: 14670624
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 7-amino-3-[[2-(sulfooxy)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-amino-3-[[2-(sulfooxy)ethyl]sulfonyl]-
• 2-Amino-6-(b-sulfatoethylsulfonyl)-8-sulfonaphthalene
• 7-amino-3-(2-sulfooxyethylsulfonyl)naphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 7-amino-3-((2-(sulfooxy)ethyl)sulfonyl)-
• 1-Naphthalenesulfonic acid, 7-amino-3-[[2-(sulfooxy)ethyl]sulfonyl]-
• DTXSID7074117
• 110845-57-3
• SCHEMBL7775064

• Inchi： 1S/C12H13NO9S3/c13-9-2-1-8-5-10(7-12(11(8)6-9)24(16,17)18)23(14,15)4-3-22-25(19,20)21/h1-2,5-7H,3-4,13H2,(H,16,17,18)(H,19,20,21)
• InChI Key： DWMQTTUISPICHB-UHFFFAOYSA-N
• SMILES： S(CCOS(=O)(=O)O)(C1C=C2C=CC(=CC2=C(C=1)S(=O)(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 410.97524451g/mol
• Monoisotopic Mass: 410.97524451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 203.27000
• LogP: 4.08540